Cas no 1381944-84-8 (5-bromo-2-methoxy-3-methylaniline)

• Product Name: 5-bromo-2-methoxy-3-methylaniline
• CAS No: 1381944-84-8
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD22375004
• CID: 2772694
• PubChem ID: 54853504
• Update Time: 2025-05-20

5-bromo-2-methoxy-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methoxy-3-methylaniline
• AKOS005357765
• CS-0210485
• Benzenamine, 5-bromo-2-methoxy-3-methyl-
• 1381944-84-8
• SB77307
• MFCD22375004
• BS-21351
• DTXSID80716793
• G62668

• MDL： MFCD22375004
• Inchi： 1S/C8H10BrNO/c1-5-3-6(9)4-7(10)8(5)11-2/h3-4H,10H2,1-2H3
• InChI Key： CLNADMDVPWJECR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)OC)N

Computed Properties

• Exact Mass: 214.99500
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.92950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-bromo-2-methoxy-3-methylaniline

Chemical Profile of 5-bromo-2-methoxy-3-methylaniline (CAS No. 1381944-84-8)

5-bromo-2-methoxy-3-methylaniline, identified by its Chemical Abstracts Service (CAS) number 1381944-84-8, is a versatile aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its bromine substituent and methoxy groups, exhibits unique electronic and steric properties that make it a valuable intermediate in the development of various bioactive molecules.

The structural motif of 5-bromo-2-methoxy-3-methylaniline consists of a benzene ring substituted with a bromine atom at the 5-position, a methoxy group at the 2-position, and a methyl group at the 3-position. This specific arrangement imparts distinct reactivity patterns, making it a useful building block for further functionalization. The presence of the bromine atom, in particular, facilitates nucleophilic aromatic substitution reactions, while the methoxy and methyl groups can participate in various coupling and condensation reactions.

In recent years, 5-bromo-2-methoxy-3-methylaniline has been explored in the synthesis of pharmacologically relevant compounds. Its role as a precursor in medicinal chemistry has been highlighted in several cutting-edge studies. For instance, researchers have utilized this intermediate to develop novel inhibitors targeting enzyme systems involved in inflammatory pathways. The bromine substituent serves as a handle for introducing additional functional groups through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures.

One notable application of 5-bromo-2-methoxy-3-methylaniline is in the synthesis of small molecule modulators of protein-protein interactions. These interactions are critical in many biological processes, including signal transduction and disease pathogenesis. By modifying the structure of 5-bromo-2-methoxy-3-methylaniline, chemists have been able to generate compounds that disrupt or enhance specific protein interactions, offering potential therapeutic benefits. Preliminary studies have shown promising results in inhibiting kinases and transcription factors associated with cancer and neurodegenerative disorders.

The methoxy group in 5-bromo-2-methoxy-3-methylaniline also plays a crucial role in modulating the compound's pharmacokinetic properties. Methoxy-substituted aromatic compounds often exhibit enhanced solubility and metabolic stability, which are desirable attributes for drug candidates. Furthermore, the methyl group at the 3-position can influence electronic distribution across the aromatic ring, affecting reactivity and binding affinity to biological targets.

Recent advances in computational chemistry have further enhanced the utility of 5-bromo-2-methoxy-3-methylaniline as a scaffold for drug discovery. Molecular modeling studies have identified key interactions between this compound and its intended targets, providing insights into structure-activity relationships. These insights have guided the optimization of lead compounds derived from 5-bromo-2-methoxy-3-methylaniline, leading to more potent and selective agents.

Another area where 5-bromo-2-methoxy-3-methylaniline has found utility is in materials science. Its ability to undergo selective functionalization makes it a valuable precursor for designing organic semiconductors and liquid crystals. Researchers have incorporated derivatives of 5-bromo-2-methoxy-3-methylaniline into organic light-emitting diodes (OLEDs) and photovoltaic cells, demonstrating improved device performance due to its conjugated system and electron-withdrawing properties.

The synthesis of 5-bromo-2-methoxy-3-methylaniline itself is an interesting subject of study. While multiple synthetic routes exist, recent methodologies have focused on greener and more efficient approaches. For example, catalytic bromination techniques have been developed to introduce the bromine atom with higher selectivity and lower environmental impact. Similarly, solvent-free reactions have been explored to minimize waste generation during the synthesis process.

In conclusion, 5-bromo-2-methoxy-3-methyl-aniline (CAS No. 1381944-84-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials design. As research continues to uncover new synthetic strategies and biological functions associated with this compound, its importance is likely to grow further.